5-bromo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C12H16BrNO3S/c13-11-2-1-10(17-11)12(15)14-5-8-18-9-3-6-16-7-4-9/h1-2,9H,3-8H2,(H,14,15)
• InChI Key: FJCVTUMMVJDZIR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H16BrNO3S
• Molecular Weight: 334.23 g/mol

Description

5-bromo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)furan-2-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as BPTES, and it is a selective inhibitor of glutaminase, an enzyme that plays a critical role in cancer metabolism.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thio- and Furan-Fused Heterocycles : A novel class of compounds including ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate, and other derivatives starting from acid derivatives through intramolecular cyclization in the presence of thionyl chloride, forming the target fused ring systems. A mechanism was proposed based on experimental and computational findings (Ergun et al., 2014).
• Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides : The synthesis of these compounds via a Suzuki cross-coupling reaction demonstrates the versatility of brominated precursors in forming complex heteroaryl structures, exploring their electronic and nonlinear optical properties through DFT calculations (Ahmad et al., 2021).
• Convenient Synthesis in Ionic Liquids : An improved method for synthesizing carboxamide ligands containing thioether donor sites, replacing pyridine with tetrabutylammonium bromide for better yields and shorter reaction times, highlights the efficiency of ionic liquids in facilitating these chemical transformations (Meghdadi et al., 2012).

Potential Biological Activities

• Antibacterial and Anticancer Properties : Synthesis of functionalized N-(4-Bromophenyl)furan-2-carboxamides and their evaluation for in vitro antibacterial activities against drug-resistant bacteria and validation through computational approaches suggest the potential for developing novel antimicrobial agents (Siddiqa et al., 2022).
• Nonlinear Optical (NLO) Properties : Investigation of pyrazole-thiophene-based amide derivatives for their geometry, physical properties, including NLO properties, and chemical reactivity descriptors through DFT calculations. This research points towards the potential application of these compounds in materials science for their optical properties (Kanwal et al., 2022).